2,6-Dichlorobenzoic-d3 Acid
Overview
Description
2,6-Dichlorobenzoic-d3 Acid, also known as 2,6-DCB-d3, is an organic compound belonging to the class of benzoic acids. It is a white crystalline solid that is soluble in water and non-polar organic solvents. 2,6-DCB-d3 has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
2,6-Dichlorobenzoic-d3 Acid has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. It has also been used in the study of biochemical and physiological effects, such as the effects of drugs on the human body. Additionally, 2,6-Dichlorobenzoic-d3 Acid has been used in laboratory experiments, such as in the study of enzyme kinetics and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 2,6-Dichlorobenzoic-d3 Acid is not fully understood. It is believed to act as a proton acceptor, which means that it can accept protons from other molecules. This allows it to act as a catalyst in biochemical reactions and to facilitate the transfer of electrons between molecules. Additionally, 2,6-Dichlorobenzoic-d3 Acid is believed to act as an antioxidant, which means that it can scavenge reactive oxygen species and protect cells from oxidative damage.
Biochemical and Physiological Effects
2,6-Dichlorobenzoic-d3 Acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation. It has also been shown to inhibit the activity of proteins involved in the regulation of cell growth and differentiation. Additionally, 2,6-Dichlorobenzoic-d3 Acid has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2,6-Dichlorobenzoic-d3 Acid has several advantages and limitations for use in laboratory experiments. One of the main advantages of 2,6-Dichlorobenzoic-d3 Acid is that it is a stable compound that is not easily degraded by environmental factors. Additionally, 2,6-Dichlorobenzoic-d3 Acid is relatively inexpensive and can be easily synthesized in the laboratory. However, one of the main limitations of 2,6-Dichlorobenzoic-d3 Acid is that it is not very soluble in water, which can limit its use in certain laboratory experiments.
Future Directions
There are several potential future directions for the use of 2,6-Dichlorobenzoic-d3 Acid. One potential direction is the development of new pharmaceuticals that are based on the structure of 2,6-Dichlorobenzoic-d3 Acid. Additionally, 2,6-Dichlorobenzoic-d3 Acid could be used in the study of enzyme kinetics and the structure and function of proteins. Finally, 2,6-Dichlorobenzoic-d3 Acid could be used to develop new methods for the detection and treatment of diseases, such as cancer.
Synthesis Methods
2,6-Dichlorobenzoic-d3 Acid is synthesized by the reaction of 2,6-dichlorobenzoic acid with tritium gas in an inert atmosphere. The reaction is conducted at a temperature of -78 °C and a pressure of 1.2 bar. The tritium gas is produced by the decay of tritium-labeled compounds, such as tritium-labeled amino acids, and is used to replace the hydrogen atoms in the 2,6-dichlorobenzoic acid molecule. This reaction is known as tritiation, and the resulting product is 2,6-Dichlorobenzoic-d3 Acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-Dichlorobenzoic-d3 Acid involves the chlorination of a precursor compound followed by deuteration of the resulting 2,6-dichlorobenzoic acid.", "Starting Materials": [ "2,6-Dichlorobenzoic Acid", "Deuterium oxide (D2O)", "Phosphorus pentachloride (PCl5)", "Deuterium gas (D2)" ], "Reaction": [ "Step 1: Chlorination of 2,6-Dichlorobenzoic Acid with PCl5 in the presence of a catalyst such as aluminum chloride (AlCl3) to form 2,6-Dichlorobenzoyl chloride.", "Step 2: Deuteration of 2,6-Dichlorobenzoyl chloride with deuterium gas (D2) in the presence of a palladium on carbon (Pd/C) catalyst and deuterium oxide (D2O) to form 2,6-Dichlorobenzoic-d3 Acid." ] } | |
CAS RN |
1219805-50-1 |
Product Name |
2,6-Dichlorobenzoic-d3 Acid |
Molecular Formula |
C7H4Cl2O2 |
Molecular Weight |
194.025 |
IUPAC Name |
2,6-dichloro-3,4,5-trideuteriobenzoic acid |
InChI |
InChI=1S/C7H4Cl2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D |
InChI Key |
MRUDNSFOFOQZDA-CBYSEHNBSA-N |
SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)Cl |
synonyms |
2,6-Dichlorobenzoic-d3 Acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Methyl-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B599119.png)
![7'-(trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]](/img/structure/B599120.png)
![6-Bromopyrido[2,3-B]pyrazine](/img/structure/B599132.png)
![6-Iodopyrrolo[2,1-F][1,2,4]triazin-4(1H)-one](/img/structure/B599139.png)
